Cas no 193223-81-3 (5-Hexenoic acid,2-(acetylamino)-, methyl ester)
193223-81-3 structure
Product Name:5-Hexenoic acid,2-(acetylamino)-, methyl ester
CAS No:193223-81-3
MF:C9H15NO3
MW:185.220302820206
CID:116341
PubChem ID:15391267
Update Time:2025-04-18
5-Hexenoic acid,2-(acetylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexenoic acid,2-(acetylamino)-, methyl ester
- 5-Hexenoic acid, 2-(acetylamino)-, methyl ester
- METHYL 2-ACETAMIDOHEX-5-ENOATE
- SCHEMBL13019264
- 193223-81-3
-
- Inchi: 1S/C9H15NO3/c1-4-5-6-8(9(12)13-3)10-7(2)11/h4,8H,1,5-6H2,2-3H3,(H,10,11)
- InChI Key: ZBABYCNJHCYTQG-UHFFFAOYSA-N
- SMILES: O(C)C(C(CCC=C)NC(C)=O)=O
Computed Properties
- Exact Mass: 185.10525
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
5-Hexenoic acid,2-(acetylamino)-, methyl ester Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
193223-81-3 (5-Hexenoic acid,2-(acetylamino)-, methyl ester) Related Products
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